

Technical Support Center: Enhancing Cell Permeability of Isoquinoline-Based Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1-Oxo-1,2-dihydroisoquinoline-4-carbohydrazide

CAS No.: 103262-50-6

Cat. No.: B11899970

[Get Quote](#)

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with isoquinoline-based compounds. The unique rigid, aromatic structure of the isoquinoline scaffold is a cornerstone in many pharmacologically active agents, but it also presents significant challenges in achieving optimal cellular permeability.^[1] This guide provides in-depth, field-proven insights through troubleshooting guides and FAQs to address specific issues you may encounter during your experiments.

Section 1: Foundational FAQs - Understanding the Permeability Problem

Q1: Why do many of my novel isoquinoline derivatives exhibit low cell permeability?

A1: The cell membrane is a formidable lipophilic barrier. Isoquinoline-based compounds, while structurally diverse, often possess characteristics that hinder their ability to passively diffuse across this barrier. The primary culprits are typically:

- **High Polarity and Polar Surface Area (PSA):** The nitrogen atom in the isoquinoline ring, along with other heteroatomic substituents (e.g., hydroxyls, amines, methoxy groups), contributes to a high PSA. Molecules with a PSA greater than 140 Å² often exhibit poor membrane permeability.
- **Low Lipophilicity:** Many isoquinoline alkaloids are highly polar, leading to poor partitioning from the aqueous extracellular environment into the lipid bilayer of the cell membrane. This is reflected in a low LogP value (the partition coefficient between octanol and water).[2]
- **Molecular Weight and Rigidity:** While not always the primary issue, large or conformationally constrained derivatives can struggle to efficiently cross the membrane.[3][4]
- **Charge:** The basic nitrogen atom in the isoquinoline ring is often protonated at physiological pH (pKa ~5.4 for isoquinoline itself), resulting in a positive charge. Charged molecules face a significant energetic penalty when attempting to cross the nonpolar lipid membrane core.[5]

Q2: My compound is potent in its biochemical (e.g., enzyme inhibition) assay but shows no activity in a cell-based assay. Is this likely a permeability issue?

A2: This is a classic and very common scenario that strongly points to a permeability problem. If a compound is active against its purified target protein but fails to elicit a response in a whole-cell context, it almost certainly means the compound is not reaching its intracellular target at a sufficient concentration.[6] Before investigating complex cellular resistance mechanisms, the first and most critical step is to quantitatively measure the compound's cell permeability.

Q3: What is an efflux pump, and how might it affect my isoquinoline compound's intracellular concentration?

A3: Efflux pumps are transmembrane proteins that actively transport substrates out of the cell, acting as cellular "gatekeepers."[7] They are a major mechanism of multidrug resistance in both cancer cells and bacteria.[7] Even if your compound has sufficient passive permeability to enter the cell, pumps like P-glycoprotein (P-gp, encoded by the MDR1 gene) or Breast Cancer Resistance Protein (BCRP) can recognize it as a substrate and immediately expel it.[8][9] This results in a very low net intracellular accumulation, rendering the compound ineffective. Many

heterocyclic compounds, including some quinoline and isoquinoline derivatives, are known substrates for these pumps.[\[10\]](#)

Section 2: Troubleshooting Guide - From Assay Failure to Actionable Insights

This section addresses specific experimental failures and provides a logical workflow for diagnosis and resolution.

Caption: Workflow for troubleshooting poor cell permeability.

Problem 1: My compound shows a very low apparent permeability (Papp) value in my PAMPA assay.

A: The PAMPA assay measures passive diffusion, so a low Papp value points directly to a problem with the compound's physicochemical properties.[\[2\]](#)

- Potential Cause 1: Poor Aqueous Solubility. Your compound may be crashing out of solution in the donor well, meaning the concentration available for permeation is much lower than you think.
 - Troubleshooting Steps:
 - Measure Kinetic Solubility: Use nephelometry or a similar method to determine the compound's solubility in the exact buffer used for the PAMPA assay.
 - Use a Co-solvent: If solubility is the issue, try incorporating a small amount of an organic solvent like DMSO (final concentration should not exceed 1%) into your buffer to keep the compound dissolved.[\[5\]](#) Be aware that higher concentrations can disrupt the artificial membrane.[\[11\]](#)
 - Interpret with Caution: If a co-solvent is required, the measured Papp may be an overestimation of permeability in a purely aqueous physiological environment.
- Potential Cause 2: Unfavorable Physicochemical Properties. The compound is likely too polar (low LogP) or has too many hydrogen bond donors/acceptors.

- Troubleshooting Steps:

- Calculate Properties: Use cheminformatics software to calculate key properties like cLogP, Polar Surface Area (PSA), and the number of hydrogen bond donors (HBD) and acceptors (HBA).
- Compare to Guidelines: Compare these values to established guidelines for oral bioavailability, such as Lipinski's Rule of Five (e.g., $MW \leq 500$, $cLogP \leq 5$, $HBD \leq 5$, $HBA \leq 10$). While not absolute rules, significant deviations often correlate with poor passive permeability.[\[12\]](#)
- Actionable Insight: This data provides a clear rationale for chemical modification. The next step is to collaborate with medicinal chemists to design derivatives with improved properties (see Section 3).

Problem 2: My Caco-2 assay shows low permeability from the apical to basolateral side ($P_{app} A \rightarrow B$) but high permeability from basolateral to apical ($P_{app} B \rightarrow A$). The efflux ratio is >2 .

A: This is the classic signature of active efflux.[\[11\]](#) The Caco-2 cells are actively pumping your compound out as it tries to cross the monolayer.[\[9\]](#)

- Troubleshooting Steps:

- Confirm P-gp/BCRP Involvement: The most common efflux pumps in Caco-2 cells are P-gp and BCRP. To confirm their role, repeat the bidirectional assay in the presence of known inhibitors.
 - Verapamil or Zosuquidar: Potent inhibitors of P-gp.
 - Ko143: A specific inhibitor of BCRP.
- Experimental Design: Run four parallel experiments:
 - ($A \rightarrow B$) without inhibitor
 - ($B \rightarrow A$) without inhibitor

- (A → B) with inhibitor (e.g., 100 μ M Verapamil)
- (B → A) with inhibitor
- Data Interpretation: If the efflux ratio ($\text{Papp B} \rightarrow \text{A} / \text{Papp A} \rightarrow \text{B}$) decreases significantly (ideally towards 1) in the presence of the inhibitor, and the $\text{Papp (A} \rightarrow \text{B)}$ value increases, you have confirmed your compound is a substrate of that specific pump.
- Actionable Insight: You now have two strategic choices:
 - Chemical Modification: Redesign the molecule to remove the structural motifs recognized by the efflux pump. This is often challenging but is the most robust long-term solution.
 - Co-administration Strategy: In some therapeutic contexts, co-dosing with an efflux pump inhibitor could be considered, though this adds complexity to clinical development.

Section 3: Proactive Strategies for Permeability Enhancement

Instead of just troubleshooting, a proactive design strategy is crucial. Here are key approaches to build better permeability into your isoquinoline-based compounds from the start.

Caption: Key strategies for enhancing cell permeability.

Q4: How can I use a 'prodrug' approach for my isoquinoline derivative?

A4: A prodrug is an inactive or less active derivative of a parent drug that is converted in vivo to the active form.^{[3][13]} This strategy is exceptionally effective for temporarily masking polar functional groups that hinder membrane permeability.^{[14][15][16]}

- Mechanism: You covalently attach a lipophilic, bioreversible moiety to a polar group (like a hydroxyl or amine) on your isoquinoline scaffold. This new, more lipophilic molecule crosses the cell membrane via passive diffusion. Once inside the cell, cellular enzymes (like esterases or phosphatases) cleave the promoiety, releasing the active parent drug at its site of action.^[4]

- Common Prodrug Chemistries:
 - For Hydroxyl (-OH) groups: Convert them to esters or carbamates.
 - For Amine (-NH₂) groups: Convert them to amides or carbamates.
 - For Carboxylic Acid (-COOH) groups: Convert them to esters.[\[4\]](#)
- Key Consideration: The linker must be stable enough in plasma to allow the prodrug to reach the cell but labile enough to be cleaved efficiently inside the cell.

Q5: What is 'intramolecular hydrogen bonding' and how can it improve permeability?

A5: This is a sophisticated strategy where a molecule is designed to form a hydrogen bond with itself, creating a more compact, less polar conformation.[\[17\]](#)[\[18\]](#)

- Mechanism: By strategically placing hydrogen bond donor and acceptor groups, the molecule can adopt a "closed" conformation in the non-polar environment of the cell membrane. This internal interaction effectively shields the polar groups from the lipid environment, reducing the energetic penalty of membrane transit.[\[19\]](#)[\[20\]](#) Once in the aqueous environment of the cytoplasm, the molecule can open up to interact with its target. This "chameleon-like" behavior can dramatically improve permeability without significantly increasing lipophilicity, which helps avoid solubility issues.[\[18\]](#)
- Design & Validation: This strategy requires computational modeling to predict low-energy conformations and can be experimentally verified using NMR spectroscopy.[\[17\]](#)[\[21\]](#)

Q6: My compound is too valuable or difficult to modify chemically. Can formulation strategies help?

A6: Absolutely. If chemical modification is not feasible, advanced formulation strategies can be used to overcome permeability barriers.[\[22\]](#)

- Lipid-Based Drug Delivery Systems (LBDDS): These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), involve dissolving the compound in a mixture of oils, surfactants, and co-solvents.[\[12\]](#)[\[23\]](#) When this mixture encounters aqueous fluids in the gut,

it spontaneously forms a fine oil-in-water emulsion, keeping the drug solubilized and enhancing its absorption.[24]

- **Nanoparticle-Based Systems:** Encapsulating your isoquinoline compound within nanoparticles (e.g., polymeric nanoparticles, solid lipid nanoparticles) can improve its stability and bioavailability.[25][26][27] These systems can protect the drug from degradation and may facilitate uptake through alternative cellular mechanisms like endocytosis, bypassing poor passive diffusion and efflux pumps.[28]

Section 4: Key Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides a high-throughput method to assess passive, transcellular permeability. [29]

Materials:

- PAMPA plate system (e.g., Corning Gentest™) with a 96-well donor plate and a 96-well filter acceptor plate. The filter is pre-coated with a lipid mixture (e.g., dioleoylphosphatidylcholine in dodecane).
- Test compound stock solution (e.g., 10 mM in DMSO).
- Phosphate-buffered saline (PBS), pH 7.4.
- UV-Vis plate reader or LC-MS/MS system.

Methodology:

- **Prepare Acceptor Plate:** Add 300 µL of PBS to each well of the acceptor plate.
- **Prepare Donor Plate:** Dilute the test compound stock solution in PBS to a final concentration (e.g., 100 µM). The final DMSO concentration should be ≤1%. Add 200 µL of this solution to the donor plate wells.
- **Assemble Sandwich:** Carefully place the donor plate onto the acceptor plate, ensuring the lipid-coated filter is immersed in the acceptor well solution.

- Incubation: Cover the plate sandwich to prevent evaporation and incubate at room temperature for a specified time (e.g., 4-18 hours) with gentle shaking.
- Sampling: After incubation, carefully separate the plates. Take samples from both the donor and acceptor wells for analysis. Also, take a reference sample from the initial donor solution (T0).
- Quantification: Analyze the concentration of the compound in all samples using a suitable analytical method (LC-MS/MS is preferred for its sensitivity and specificity).
- Calculation of Apparent Permeability (P_{app}):
 - Use the formula: $P_{app} = (-V_D * V_A / ((V_D + V_A) * Area * Time)) * \ln(1 - [Drug]_{acceptor} / [Drug]_{equilibrium})$
 - Where V_D and V_A are the volumes of the donor and acceptor wells, Area is the surface area of the filter, and Time is the incubation time in seconds.

Data Interpretation:

- High Permeability: $P_{app} > 5.0 \times 10^{-6}$ cm/s
- Medium Permeability: $P_{app} = 1.0 - 5.0 \times 10^{-6}$ cm/s
- Low Permeability: $P_{app} < 1.0 \times 10^{-6}$ cm/s

Protocol 2: Caco-2 Bidirectional Permeability Assay

This "gold standard" assay uses a human cell monolayer to model intestinal absorption and can identify active efflux.^{[8][9]}

Materials:

- Caco-2 cells.
- Transwell® inserts (e.g., 24-well format, 0.4 µm pore size).
- Cell culture medium (e.g., DMEM with FBS, non-essential amino acids).

- Transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS).
- Test compound, positive/negative controls (e.g., Propranolol/Atenolol).
- LC-MS/MS system for quantification.

Methodology:

- Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts at an appropriate density. Culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.
- Monolayer Integrity Test: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use inserts with TEER values above a pre-determined threshold (e.g., $>250 \Omega \cdot \text{cm}^2$).
- Transport Experiment (A → B):
 - Wash the monolayers with pre-warmed HBSS.
 - Add HBSS containing the test compound to the apical (A) side (donor).
 - Add fresh HBSS to the basolateral (B) side (acceptor).
 - Incubate at 37°C with gentle shaking.
 - Take samples from the acceptor compartment at various time points (e.g., 30, 60, 90, 120 min) and from the donor compartment at T₀ and T_{final}.
- Transport Experiment (B → A):
 - Simultaneously, perform the experiment in the reverse direction. Add the compound to the basolateral (B) side (donor) and sample from the apical (A) side (acceptor).
- Quantification: Analyze all samples by LC-MS/MS.
- Calculation:

- Calculate P_{app} for both directions ($A \rightarrow B$ and $B \rightarrow A$) using the formula: $P_{app} = (dQ/dt) / (A * C_0)$, where dQ/dt is the flux rate, A is the surface area, and C_0 is the initial donor concentration.
- Calculate the Efflux Ratio (ER): $ER = P_{app}(B \rightarrow A) / P_{app}(A \rightarrow B)$.

Data Interpretation:

- P_{app} ($A \rightarrow B$): Correlates with human intestinal absorption.
- Efflux Ratio (ER): An $ER > 2$ suggests the compound is a substrate for active efflux.

Data Summary Tables

Table 1: Comparison of Common In Vitro Permeability Assays

Feature	PAMPA	Caco-2 Assay
Principle	Passive Diffusion	Passive Diffusion, Active Transport, Paracellular
Barrier	Artificial Lipid Membrane	Differentiated Human Cell Monolayer
Throughput	High	Low to Medium
Cost	Low	High
Information Yielded	Intrinsic passive permeability	Absorption potential, efflux mechanism, metabolism
Best Use Case	Early-stage screening of large libraries	Mechanistic studies, lead optimization

Table 2: Overview of Structural Modification Strategies to Enhance Permeability

Strategy	Mechanism	Example Modification	Pros	Cons
Increase Lipophilicity	Enhance partitioning into the lipid membrane.	Add alkyl or halogen groups.	Direct, often effective.	Can decrease aqueous solubility; may increase metabolic liability.
Reduce PSA / HBD	Lower the desolvation energy penalty.	Replace -OH with -OCH ₃ or -F.	Can significantly improve passive diffusion.	May disrupt key interactions with the biological target.
Prodrug Approach	Temporarily mask polar groups.	Convert a phenol (-OH) to a pivaloyloxymethyl (POM) ether.	Highly effective; tunable cleavage rates.	Adds synthetic complexity; requires careful design for stability/cleavage balance.
Intramolecular H-Bond	Shield polarity via conformation.	Introduce ortho-amino alcohol motif.	Improves permeability without large LogP increase.	Requires sophisticated computational design; synthetically challenging.

References

- Aungst, B. J. (1993). Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism. *Journal of Pharmaceutical Sciences*, 82(10), 979-87.
- Teledyne LABS.
- Shaikh, J., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. *ISRN Pharmaceutics*.
- Lokey, R. S., et al. (2012). Predicting and improving the membrane permeability of peptidic small molecules. *Journal of Medicinal Chemistry*.

- Ferreira, L., et al. (2024). Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceuticals.
- Labinsights. (2023). Method for Determination of Drug Permeability. Labinsights Website.
- Al-Kassas, R., et al. (2022).
- World Pharma Today. (2024). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today Website.
- ResearchGate. (n.d.). Formulation strategies to improve the bioavailability of poorly absorbed drugs.
- Wang, Z., et al. (2000). Determination of in vitro permeability of drug candidates through a caco-2 cell monolayer by liquid chromatography/tandem mass spectrometry. *Journal of Mass Spectrometry*, 35(1), 71-6.
- O'Shea, J. P., et al. (2017). Predicting a Drug's Membrane Permeability: A Computational Model Validated With in Vitro Permeability Assay Data. *The Journal of Physical Chemistry B*.
- Creative Bioarray. (n.d.). In Vitro Permeability Assay.
- BenchChem. (2025).
- Hewitt, W. M., et al. (2015). Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. *ACS Chemical Biology*.
- H. Ji, et al. (2008). Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase. *Journal of the American Chemical Society*.
- Dahl, G., et al. (2014). Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. *Journal of Medicinal Chemistry*.
- Alex, A., et al. (2011). Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. *MedChemComm*.
- ResearchGate. (2011). Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space.
- Ferreira, L., et al. (2024). Prodrug Approach as a Strategy to Enhance Drug Permeability.
- G. F. G. de Almeida, et al. (2024). Nanocarrier-Based Delivery Systems for Natural Compounds Across Research Stages. *Pharmaceutics*.
- Academia.edu. (n.d.). Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. *Academia.edu*.
- V. Klöck, et al. (2020). Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products. *Pharmaceutics*.
- S. Sabatini, et al. (2021).
- Patsnap. (2025). How are chemical structures modified to improve bioavailability?.
- M. Andappan, et al. (2022).
- Balewski, Ł., & Kornicka, A. (2025). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. *Molecules*, 30(24), 4760.

- ResearchGate. (2024). Nano-Drug Delivery Systems Based on Natural Products.
- G. P. van der Westhuyzen, et al. (2024). Enhancing permeability of the outer membrane. GARDP Antimicrobial Viewpoints.
- C. M. M. de Sousa, et al. (2022). Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies.
- R. M. El-Badawy, et al. (2022). Recent Advances in Nanoparticle-Based Co-Delivery Systems for Cancer Therapy. Polymers.
- BenchChem. (2025).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
- 4. How are chemical structures modified to improve bioavailability? [synapse.patsnap.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 7. mdpi.com [mdpi.com]
- 8. labinsights.nl [labinsights.nl]
- 9. Determination of in vitro permeability of drug candidates through a caco-2 cell monolayer by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Microbial Efflux Pump Inhibitors: A Journey around Quinoline and Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

- [13. researchgate.net \[researchgate.net\]](#)
- [14. pubs.acs.org \[pubs.acs.org\]](#)
- [15. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [17. Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space - MedChemComm \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. \(PDF\) Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space \[academia.edu\]](#)
- [22. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. Formulation Strategies for Poorly Soluble Drugs \[worldpharmatoday.com\]](#)
- [25. mdpi.com \[mdpi.com\]](#)
- [26. Nanocarrier-Based Delivery Systems for Natural Compounds Across Research Stages - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- [28. Recent Advances in Nanoparticle-Based Co-Delivery Systems for Cancer Therapy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [29. Permeation Testing | Teledyne LABS \[teledynelabs.com\]](#)
- [To cite this document: BenchChem. \[Technical Support Center: Enhancing Cell Permeability of Isoquinoline-Based Compounds\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b11899970/docs#technical-support-center-enhancing-cell-permeability-of-isoquinoline-based-compounds\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)